17-alpha-Ethynylestradiol-d4
17-alpha-Ethynylestradiol-d4
Isotope labelled derivative of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
Brand Name:
Vulcanchem
CAS No.:
350820-06-3
VCID:
VC0196600
InChI:
InChI=1S/C20H24O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17-,18+,19+,20+/m1/s1/i5D,11D2,12D
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C20H20O2D4
Molecular Weight:
300.44
17-alpha-Ethynylestradiol-d4
CAS No.: 350820-06-3
Labelled Products
VCID: VC0196600
Molecular Formula: C20H20O2D4
Molecular Weight: 300.44
Purity: > 95%
| CAS No. | 350820-06-3 |
|---|---|
| Product Name | 17-alpha-Ethynylestradiol-d4 |
| Molecular Formula | C20H20O2D4 |
| Molecular Weight | 300.44 |
| IUPAC Name | (8R,9S,13S,14S,17R)-2,4,16,16-tetradeuterio-17-ethynyl-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H24O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17-,18+,19+,20+/m1/s1/i5D,11D2,12D |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
| Appearance | White Solid |
| Melting Point | 182-184 °C |
| Description | Isotope labelled derivative of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 57-63-6 (unlabelled) |
| Synonyms | Ethynyl Estradiol-2,4,16,16-d4; (17α)-19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol-d4; 17α-Ethynylestradiol-d4 |
| Tag | Estradiol Impurities |
| PubChem Compound | 45039155 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume